Cas no 82024-14-4 (4-(butanoylamino)-N-butyl-pentanamide)

4-(butanoylamino)-N-butyl-pentanamide structure
82024-14-4 structure
Product Name:4-(butanoylamino)-N-butyl-pentanamide
CAS No:82024-14-4
MF:C13H26N2O2
MW:242.357743740082
CID:987335
PubChem ID:3067810
Update Time:2025-04-20

4-(butanoylamino)-N-butyl-pentanamide Chemical and Physical Properties

Names and Identifiers

    • 4-(butanoylamino)-N-butyl-pentanamide
    • 4-(butanoylamino)-N-butylpentanamide
    • N-Butyl-4-((1-oxobutyl)amino)pentanamide
    • CM 40397
    • DTXSID701002397
    • Pentanamide, N-butyl-4-((1-oxobutyl)amino)-
    • N-Butyl-4-[(1-hydroxybutylidene)amino]pentanimidic acid
    • 82024-14-4
    • Inchi: 1S/C13H26N2O2/c1-4-6-10-14-12(16)9-8-11(3)15-13(17)7-5-2/h11H,4-10H2,1-3H3,(H,14,16)(H,15,17)
    • InChI Key: ZTQOIIBCRDNYKC-UHFFFAOYSA-N
    • SMILES: O=C(CCC(C)NC(CCC)=O)NCCCC

Computed Properties

  • Exact Mass: 242.199428076g/mol
  • Monoisotopic Mass: 242.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 9
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 58.2Ų

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